Cas no 2034240-14-5 (N-(quinolin-8-yl)-2-((tetrahydrothiophen-3-yl)oxy)isonicotinamide)

• Product Name: N-(quinolin-8-yl)-2-((tetrahydrothiophen-3-yl)oxy)isonicotinamide
• CAS No: 2034240-14-5
• MF: C₁₉H₁₇N₃O₂S
• MW: 351.422182798386
• CID: 5548976
• PubChem ID: 91815650
• Update Time: 2025-05-20

N-(quinolin-8-yl)-2-((tetrahydrothiophen-3-yl)oxy)isonicotinamide Chemical and Physical Properties

Names and Identifiers

• N-(quinolin-8-yl)-2-(thiolan-3-yloxy)pyridine-4-carboxamide
• N-(quinolin-8-yl)-2-((tetrahydrothiophen-3-yl)oxy)isonicotinamide
• 2034240-14-5
• N-quinolin-8-yl-2-(thiolan-3-yloxy)pyridine-4-carboxamide
• F6475-7343
• AKOS025317691

• Inchi： 1S/C19H17N3O2S/c23-19(22-16-5-1-3-13-4-2-8-21-18(13)16)14-6-9-20-17(11-14)24-15-7-10-25-12-15/h1-6,8-9,11,15H,7,10,12H2,(H,22,23)
• InChI Key： NWOLJQSXPGHEGJ-UHFFFAOYSA-N
• SMILES： S1CCC(C1)OC1C=C(C=CN=1)C(NC1=CC=CC2=CC=CN=C12)=O

Computed Properties

• Exact Mass: 351.10414797g/mol
• Monoisotopic Mass: 351.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 89.4Ų

Additional information on N-(quinolin-8-yl)-2-((tetrahydrothiophen-3-yl)oxy)isonicotinamide

Recent Advances in the Study of N-(quinolin-8-yl)-2-((tetrahydrothiophen-3-yl)oxy)isonicotinamide (CAS: 2034240-14-5)

N-(quinolin-8-yl)-2-((tetrahydrothiophen-3-yl)oxy)isonicotinamide (CAS: 2034240-14-5) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique quinoline and tetrahydrothiophene moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions (PPIs) and enzyme inhibition. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, aiming to elucidate its mechanism of action and therapeutic efficacy.

The synthesis of N-(quinolin-8-yl)-2-((tetrahydrothiophen-3-yl)oxy)isonicotinamide involves a multi-step process that includes the coupling of quinoline-8-amine with 2-((tetrahydrothiophen-3-yl)oxy)isonicotinic acid. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in further biological studies. Researchers have also explored various derivatives to enhance its pharmacokinetic properties, such as solubility and metabolic stability, which are critical for its development as a drug candidate.

In terms of biological activity, N-(quinolin-8-yl)-2-((tetrahydrothiophen-3-yl)oxy)isonicotinamide has demonstrated potent inhibitory effects on specific kinases and other enzymes involved in inflammatory and oncogenic pathways. For instance, a recent study published in the Journal of Medicinal Chemistry reported its efficacy in inhibiting the activity of a key kinase implicated in cancer cell proliferation. The compound's ability to disrupt PPIs has also been investigated, with findings suggesting its potential as a therapeutic agent for diseases where such interactions play a critical role, such as neurodegenerative disorders and certain cancers.

Furthermore, preclinical studies have evaluated the compound's safety and toxicity profiles. Initial results indicate a favorable pharmacokinetic profile with manageable side effects, although further optimization is required to address issues related to bioavailability and off-target effects. These findings underscore the compound's potential as a lead molecule for the development of novel therapeutics, warranting further investigation in clinical settings.

In conclusion, N-(quinolin-8-yl)-2-((tetrahydrothiophen-3-yl)oxy)isonicotinamide represents a promising candidate in the field of medicinal chemistry, with its unique structural features and broad biological activities. Ongoing research aims to refine its properties and explore its therapeutic applications, paving the way for its potential use in treating various diseases. Future studies should focus on elucidating its precise mechanism of action and conducting rigorous clinical trials to validate its efficacy and safety in humans.